Cas no 814-22-2 (Phosphoric acid,diethyl propyl ester)
814-22-2 structure
Product Name:Phosphoric acid,diethyl propyl ester
Phosphoric acid,diethyl propyl ester Chemical and Physical Properties
Names and Identifiers
-
- Phosphoric acid,diethyl propyl ester
- 1-diethoxyphosphoryloxypropane
- diethyl propyl phosphate
- 1-01-00-00179 (Beilstein Handbook Reference)
- SCHEMBL575634
- DTXSID00231079
- BRN 1706424
- Phosphoric acid, diethyl propyl ester
- Ethyl propyl phosphate
- 814-22-2
-
- Inchi: 1S/C7H17O4P/c1-4-7-11-12(8,9-5-2)10-6-3/h4-7H2,1-3H3
- InChI Key: IHPUVAUZMHQZSK-UHFFFAOYSA-N
- SMILES: P(=O)(OCC)(OCC)OCCC
Computed Properties
- Exact Mass: 196.086
- Monoisotopic Mass: 196.086
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 7
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 44.8A^2
Experimental Properties
- Density: 1.047
- Boiling Point: 230.6°C at 760 mmHg
- Flash Point: 107.4°C
- Refractive Index: 1.411
- PSA: 54.57000
- LogP: 2.59410
Phosphoric acid,diethyl propyl ester Related Literature
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Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
814-22-2 (Phosphoric acid,diethyl propyl ester) Related Products
- 78-40-0(Triethyl phosphate)
- 598-02-7(Phosphoric Acid Diethyl Ester)
- 107-66-4(Dibutyl phosphate)
- 126-71-6(Phosphoric Acid Tris(2-methylpropyl) Ester)
- 1623-14-9(ethyl dihydrogen phosphate)
- 126-73-8(Tributyl phosphate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
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